Propylperfluoropentoanoate
Description
Propylperfluoropentoanoate is a synthetic fluorinated compound belonging to the broader class of per- and polyfluoroalkyl substances (PFAS). Structurally, it is the propyl ester derivative of perfluoropentanoic acid (PFPeA, C₅F₁₀O₂), where a propyl group (-C₃H₇) is esterified to the carboxylic acid moiety of PFPeA. This modification alters its physicochemical properties, such as solubility and volatility, compared to the parent acid. While PFPeA is a five-carbon perfluorinated carboxylic acid (CAS 375-95-1) commonly used in industrial surfactants and coatings, Propylperfluoropentoanoate may serve as a functional alternative in applications requiring reduced polarity or enhanced thermal stability .
However, shorter-chain PFAS like PFPeA and its derivatives are increasingly adopted as substitutes for longer-chain homologs (e.g., PFOA, C8; PFOS, C8) due to regulatory pressures . Propylperfluoropentoanoate’s specific applications remain less documented, but its structure suggests utility in firefighting foams, waterproof textiles, or specialty polymers.
Properties
CAS No. |
134638-92-9 |
|---|---|
Molecular Formula |
C30H33N3O2 |
Synonyms |
Propylperfluoropentoanoate |
Origin of Product |
United States |
Comparison with Similar Compounds
Propylperfluoropentoanoate’s properties and environmental behavior can be contextualized by comparing it to structurally analogous PFAS:
Structural and Physicochemical Properties
| Property | Propylperfluoropentoanoate | PFPeA (Perfluoropentanoic Acid) | PFOA (Perfluorooctanoic Acid) | PFOS (Perfluorooctanesulfonic Acid) |
|---|---|---|---|---|
| Chain Length | C5 (esterified) | C5 (carboxylic acid) | C8 (carboxylic acid) | C8 (sulfonic acid) |
| Molecular Weight (g/mol) | ~350 (estimated) | 264.05 | 414.07 | 500.13 |
| Water Solubility | Low (ester form) | High (ionized in water) | Moderate | Low |
| Hydrolysis Potential | High (forms PFPeA) | N/A | N/A | N/A |
| Persistence (Half-life) | Moderate (depends on ester stability) | >5 years (in water) | >92 years (in water) | >41 years (in water) |
Key Observations :
- Chain Length: As a C5 compound, Propylperfluoropentoanoate aligns with trends favoring shorter-chain PFAS for reduced bioaccumulation compared to C8 compounds like PFOA and PFOS .
- However, hydrolysis in environmental or biological systems may regenerate PFPeA, enhancing mobility .
- Persistence : While PFPeA itself is highly persistent, the ester’s stability determines its environmental lifetime. Esters often hydrolyze faster than acids but still contribute to long-term PFAS contamination .
Toxicity and Bioaccumulation
- PFPeA vs. Propylperfluoropentoanoate: Limited data exist on the ester’s toxicity. The ester’s log Kow is likely higher (~4.0–5.0), suggesting moderate bioaccumulation unless hydrolyzed .
- Comparative Toxicity: Shorter-chain PFAS like PFPeA are generally less hepatotoxic and immunotoxic than PFOA or PFOS. However, emerging studies associate even short-chain PFAS with endocrine disruption and developmental effects .
Regulatory and Industrial Status
- Regulatory Trends: PFOA and PFOS are restricted under the Stockholm Convention.
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